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Anisopirol: An Obscure Compound with Limited
Publicly Available Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anisopirol

Cat. No.: B1665108

Despite a comprehensive search of scientific literature, patent databases, and chemical
registries, publicly available information regarding the discovery, history of development, and
pharmacological profile of the compound known as Anisopirol is exceptionally scarce. This
lack of data prevents the creation of an in-depth technical guide as requested.

Anisopirol, also identified by the synonyms Haloisol and the code R 2159, is cataloged in
chemical databases such as PubChem.[1] These sources provide fundamental chemical
information, including its IUPAC name, molecular formula, and structure. However, they do not
offer any significant details about its development history, mechanism of action, or any clinical
investigations.

The limited information available on Anisopirol suggests it may be an investigational
compound that did not advance to later stages of drug development, or perhaps an older
chemical entity that has fallen into disuse, with its research findings not readily accessible in
modern digital archives. Searches for its synonyms have not yielded any further substantive
information, with "R 2159" being associated with an unrelated drug, Trimethoprim.

Due to the absence of published research, clinical trial data, or detailed pharmacological
studies, it is not possible to fulfill the core requirements of this request, which include:

e Quantitative Data Presentation: No quantitative data from preclinical or clinical studies could
be located to summarize in tabular form.
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o Experimental Protocols: Detailed methodologies for key experiments involving Anisopirol

are not available in the public domain.

» Signaling Pathways and Experimental Workflows: Without knowledge of its mechanism of
action, no signaling pathways or experimental workflows can be accurately depicted.

In conclusion, the information necessary to construct a comprehensive technical guide or
whitepaper on Anisopirol is not presently available in the public record. Further investigation
would require access to private historical archives of pharmaceutical companies or research
institutions that may have initially synthesized or studied this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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